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Compound of Interest

Compound Name: Ametoctradin

Cat. No.: B1667028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ametoctradin, a

triazolopyrimidine fungicide, in various organic solvents. The data presented is critical for

formulation development, toxicological studies, and environmental fate assessment.

Core Solubility Data
Ametoctradin is characterized by its low aqueous solubility and lipophilic nature, as indicated

by its octanol/water partition coefficient (log Kow) of 4.40 at neutral pH.[1] Its solubility in

organic solvents varies, with higher solubility observed in more polar solvents like methanol

and dichloromethane compared to nonpolar solvents like n-heptane.

The following table summarizes the quantitative solubility data for ametoctradin in a range of

organic solvents at 20°C.
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Organic Solvent Solubility (% w/v) Solubility (g/L)

Methanol 0.72 7.2

Dichloromethane 0.30 3.0

Acetone 0.19 1.9

Ethyl Acetate 0.08 0.8

Acetonitrile 0.05 0.5

Toluene 0.01 0.1

n-Heptane < 0.001 < 0.01

Data sourced from the Food and Agriculture Organization of the United Nations.[1]

For comparison, the aqueous solubility of ametoctradin is significantly lower:

Deionized water: 0.14 mg/L[1][2]

pH 4 buffer: 0.23 mg/L[1][2]

pH 7 buffer: 0.15 mg/L[1][2][3]

pH 9 buffer: 0.20 mg/L[1][2]

Experimental Protocols
The determination of ametoctradin's solubility in organic solvents and water generally follows

standardized methodologies to ensure accuracy and reproducibility. While the specific, detailed

internal reports from the manufacturer are not publicly available, the cited guidelines and

common laboratory practices provide a strong indication of the protocols used.

1. Solubility in Organic Solvents (Presumed Method)

A common method for determining the solubility of a substance in organic solvents is the flask-

shaking method, which is a standard laboratory procedure.
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Principle: A supersaturated solution of the solute (ametoctradin) in the solvent of interest is

prepared and allowed to equilibrate at a constant temperature. The concentration of the

solute in the saturated solution is then determined analytically.

Apparatus:

Analytical balance

Constant temperature water bath or incubator

Glass flasks with stoppers

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., High-Performance Liquid Chromatography -

HPLC)

Procedure:

An excess amount of ametoctradin is added to a known volume of the organic solvent in

a glass flask.

The flask is sealed and agitated (e.g., shaken or stirred) in a constant temperature bath

(e.g., 20°C) for a sufficient period to reach equilibrium (typically 24-48 hours).

After equilibration, the solution is allowed to stand to permit the settling of undissolved

solid.

A sample of the supernatant is carefully withdrawn and filtered to remove any suspended

particles.

The concentration of ametoctradin in the filtrate is determined using a validated analytical

method, such as HPLC with UV detection.

The process is repeated to ensure the results are reproducible.

2. Aqueous Solubility Determination (Cited Method)
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The solubility of ametoctradin in water was determined using the column elution method (EEC

A6; OECD 105).[1]

Principle: A column is packed with an inert support material coated with an excess of the test

substance. Water is then passed through the column at a slow, constant rate. The

concentration of the substance in the eluate is monitored until it reaches a plateau, which

represents the saturation solubility.

Apparatus:

Glass column with a temperature-control jacket

Inert support material (e.g., glass beads, silica gel)

Pump for delivering a constant flow of water

Fraction collector

Analytical instrument for quantification (e.g., HPLC)

Procedure:

The inert support material is coated with ametoctradin.

The coated material is packed into the column.

The column is thermostated to the desired temperature (e.g., 20°C).

Water is pumped through the column at a low flow rate to ensure equilibrium is reached.

Fractions of the eluate are collected at regular intervals.

The concentration of ametoctradin in each fraction is determined.

The solubility is determined from the plateau of the concentration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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